![molecular formula C25H34N2O3S B2361241 4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide CAS No. 727689-23-8](/img/structure/B2361241.png)
4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide
Description
4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide is a useful research compound. Its molecular formula is C25H34N2O3S and its molecular weight is 442.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Techniques and Crystal Structures : Research has been conducted on the synthesis and crystal structure analysis of compounds similar to 4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide. For example, studies have demonstrated techniques for synthesizing similar compounds and analyzing their crystal structures, revealing interactions such as π–π stacking and hydrogen bonding, which are significant in understanding the molecular properties and interactions of such compounds (Balu & Gopalan, 2013).
Chemical Reactions and Mechanisms
- Alkyl Splitting Reactions : There is research into the alkyl splitting reactions of compounds similar to 4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide. These studies explore the uncommon reactions in amides and the driving forces behind these processes, enhancing our understanding of chemical reaction mechanisms (Oludina et al., 2015).
Biological and Medicinal Research
- Comparative Biological Activity : Investigations have been carried out to compare the biological activity of non-radical and stable radical forms of compounds structurally related to 4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide. These studies contribute to our understanding of the redox properties of such molecules and their implications in biological contexts (Chatterjee et al., 2022).
properties
IUPAC Name |
4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N2O3S/c1-18-14-19(2)17-27(16-18)24(28)21-8-6-20(7-9-21)15-26-31(29,30)23-12-10-22(11-13-23)25(3,4)5/h6-13,18-19,26H,14-17H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHRUWSOWOQEZTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)C2=CC=C(C=C2)CNS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-tert-butyl-N-[[4-(3,5-dimethylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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